5-amino-1-(3-bromophenyl)-N-cyclohexyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3-bromophenyl)-N-cyclohexyltriazole-4-carboxamide
• InChI: InChI=1S/C15H18BrN5O/c16-10-5-4-8-12(9-10)21-14(17)13(19-20-21)15(22)18-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,17H2,(H,18,22)
• InChI Key: KPHMGHUVZZPXBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)Br)N
• Molecular Formula: C15H18BrN5O
• Molecular Weight: 364.24 g/mol

Description

The compound “5-amino-1-(3-bromophenyl)-N-cyclohexyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule that contains several functional groups including an amino group, a bromophenyl group, a cyclohexyl group, and a triazole carboxamide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound is not available, it might be synthesized through a series of reactions involving the corresponding bromophenyl compound, an amino group, a cyclohexyl group, and a triazole carboxamide group. The synthesis would likely require careful control of reaction conditions to ensure the correct regioselectivity and to prevent side reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring and the bromophenyl group could potentially result in interesting electronic and steric effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino group could participate in nucleophilic substitution reactions, while the bromine atom on the phenyl ring could be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling and melting points.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis, a tropical disease caused by Leishmania parasites, affects millions worldwide. Research has shown that this compound exhibits potent antileishmanial activity against Leishmania aethiopica clinical isolates. .

Antimalarial Potential

• Malaria, transmitted by Plasmodium strains via mosquito bites, remains a global health concern. The synthesized compound 13 also displayed promising antimalarial effects against Plasmodium berghei-infected mice. .

Molecular Docking Insights

• Molecular docking studies on Lm-PTR1 (complexed with Trimethoprim) supported the better antileishmanial activity of compound 13. .

Hydrazine-Coupled Pyrazoles

• The compound’s structure includes a hydrazine-coupled pyrazole moiety. .

Synthesis from Longifolene

• Researchers have synthesized novel compounds from abundant and naturally renewable longifolene. .

Cyano Group and Pharmacophore Design

• The cyano group in the structure contributes to its pharmacological properties. .

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which this compound is a part of, have diverse pharmacological effects including potent antileishmanial and antimalarial activities . These compounds are known to interact with various targets, such as Leishmania aethiopica clinical isolate and Plasmodium berghei .

Mode of Action

It is known that pyrazole-bearing compounds interact with their targets in a way that leads to their antileishmanial and antimalarial activities . The interaction of these compounds with their targets results in changes that inhibit the growth and proliferation of the pathogens .

Biochemical Pathways

It is known that pyrazole-bearing compounds affect various biochemical pathways that are crucial for the survival and proliferation of the pathogens they target .

Result of Action

It is known that the action of pyrazole-bearing compounds results in the inhibition of the growth and proliferation of the pathogens they target .

Safety and Hazards

As with any chemical compound, handling “5-amino-1-(3-bromophenyl)-N-cyclohexyl-1H-1,2,3-triazole-4-carboxamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve exploring its potential applications, for example in medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.